Cas no 2228797-13-3 (2-amino-3-(4-bromo-3-nitrophenyl)propan-1-ol)

• Product Name: 2-amino-3-(4-bromo-3-nitrophenyl)propan-1-ol
• CAS No: 2228797-13-3
• MF: C₉H₁₁BrN₂O₃
• MW: 275.099241495132
• CID: 6093643
• PubChem ID: 165650922
• Update Time: 2025-05-22

2-amino-3-(4-bromo-3-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4-bromo-3-nitrophenyl)propan-1-ol
• EN300-1922168
• 2228797-13-3

• Inchi： 1S/C9H11BrN2O3/c10-8-2-1-6(3-7(11)5-13)4-9(8)12(14)15/h1-2,4,7,13H,3,5,11H2
• InChI Key： UPPVJEPGJAIONK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1[N+](=O)[O-])CC(CO)N

Computed Properties

• Exact Mass: 273.99530g/mol
• Monoisotopic Mass: 273.99530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 92.1Ų

Additional information on 2-amino-3-(4-bromo-3-nitrophenyl)propan-1-ol

Comprehensive Overview of 2-amino-3-(4-bromo-3-nitrophenyl)propan-1-ol (CAS No. 2228797-13-3)

2-amino-3-(4-bromo-3-nitrophenyl)propan-1-ol (CAS No. 2228797-13-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a propan-1-ol backbone substituted with an amino group and a 4-bromo-3-nitrophenyl moiety, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, material science, and agrochemical development.

The molecular structure of 2-amino-3-(4-bromo-3-nitrophenyl)propan-1-ol includes a bromine atom and a nitro group, which are known to influence reactivity and binding affinity in biological systems. These functional groups are often explored in the context of structure-activity relationship (SAR) studies, a hot topic in modern medicinal chemistry. With the rise of AI-driven drug design and computational chemistry, this compound has been flagged in databases for its potential role in optimizing lead compounds for various therapeutic targets.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 2-amino-3-(4-bromo-3-nitrophenyl)propan-1-ol?" Synthetic methodologies often involve multi-step reactions, starting from commercially available precursors like 4-bromo-3-nitrobenzaldehyde. The amino alcohol functionality is typically introduced via reductive amination or nucleophilic substitution, followed by purification techniques such as column chromatography or recrystallization. These processes are critical for ensuring high purity, a key concern for researchers in high-throughput screening and preclinical development.

Another trending topic tied to this compound is its potential role in green chemistry. With increasing emphasis on sustainable synthesis, researchers are investigating catalytic methods to reduce waste and improve atom economy in the production of 2-amino-3-(4-bromo-3-nitrophenyl)propan-1-ol. Solvent-free reactions, biocatalysis, and microwave-assisted synthesis are among the innovative approaches being explored. These align with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

From an analytical perspective, 2-amino-3-(4-bromo-3-nitrophenyl)propan-1-ol is characterized using advanced techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods are essential for verifying structural integrity and assessing compound stability—a critical factor in pharmaceutical formulation. The nitro group in particular is often scrutinized for its potential redox activity, which could impact shelf-life and compatibility with excipients.

In the realm of drug discovery, this compound’s aryl bromide moiety makes it a valuable building block for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecules for oncology and central nervous system (CNS) drug candidates. Recent patent literature highlights derivatives of 2-amino-3-(4-bromo-3-nitrophenyl)propan-1-ol as potential kinase inhibitors, a class of therapeutics dominating cancer research pipelines.

Safety and handling of 2-amino-3-(4-bromo-3-nitrophenyl)propan-1-ol are also common search queries. While not classified as hazardous under standard regulations, proper laboratory practices—such as using personal protective equipment (PPE) and working in a fume hood—are recommended. Material Safety Data Sheets (MSDS) provide detailed guidance on storage conditions (e.g., inert atmosphere, low temperature) to prevent degradation.

The commercial availability of 2-amino-3-(4-bromo-3-nitrophenyl)propan-1-ol is another point of interest. Suppliers often list it under categories like pharmaceutical intermediates or fine chemicals, with pricing influenced by scale and purity (e.g., >95% vs. >98%). Bulk procurement trends indicate growing demand from contract research organizations (CROs) and academic institutions focused on fragment-based drug design.

Looking ahead, the versatility of 2-amino-3-(4-bromo-3-nitrophenyl)propan-1-ol ensures its continued relevance in cutting-edge research. Whether in catalysis, bioconjugation, or polymeric materials, this compound exemplifies the intersection of traditional organic synthesis and contemporary technological advancements. Its study contributes to broader scientific discourse on molecular diversity and chemical space exploration—themes central to 21st-century chemistry.